1-(3-fluorophenyl)-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(3-fluorophenyl)-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C17H14FNO3S3/c18-13-4-1-3-12(9-13)11-25(21,22)19-10-14-6-7-16(24-14)17(20)15-5-2-8-23-15/h1-9,19H,10-11H2
• InChI Key: FXAQVWUWXRPNCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CS(=O)(=O)NCC2=CC=C(S2)C(=O)C3=CC=CS3
• Molecular Formula: C17H14FNO3S3
• Molecular Weight: 395.5 g/mol
• CAS No.: 1421481-59-5

Description

1-(3-fluorophenyl)-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H14FNO3S3 and its molecular weight is 395.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• The study of fluoroalkyl methyl thioethers synthesis explores the electrophilic anti-1,2-addition of methanesulfenyl fluoride to alkenes, highlighting a method for creating fluoroalkyl compounds with potential relevance in pharmaceutical synthesis and material science (Haufe et al., 1992).

Catalytic Processes

• Research on iridium-catalyzed allylic alkylation of fluorobis(phenylsulfonyl)methane demonstrates a method for producing enantiopure fluorobis(phenylsulfonyl)methylated compounds, underscoring the compound's utility in creating stereochemically complex molecules (Wen-Bo Liu et al., 2009).

Chemical Synthesis and Modification

• The creation of vinyl fluorides through the carbanion of diethyl 1-fluoro-1-(phenylsulfonyl)methanephosphonate demonstrates a route to synthesizing vinyl fluorides, indicating the versatility of fluorosulfonyl compounds in organic synthesis (J. McCarthy et al., 1990).

Molecular Design and Engineering

• Studies on phenyliodonium ylides stabilized by FSO2- and CF3SO2- groups offer insights into the design of molecules for specific reactivities, highlighting the role of sulfonyl and fluorosulfonyl groups in molecular engineering (V. V. Orda et al., 1991).

Electrophilic Addition Reactions

• The formal addition of methanesulfenyl fluoride to unsaturated substrates explores the synthesis of β-fluoroalkyl-methylthioethers, demonstrating applications in the synthesis of sulfur- and fluorine-containing compounds (G. Haufe et al., 1988).